Cas no 863511-01-7 (4-methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide
• CAS No: 863511-01-7
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 5555590
• Update Time: 2025-06-13

4-methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-N-[(2-phenyl-4-thiazolyl)methyl]-
• 4-methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C17H16N2O3S2/c1-22-15-7-9-16(10-8-15)24(20,21)18-11-14-12-23-17(19-14)13-5-3-2-4-6-13/h2-10,12,18H,11H2,1H3
• InChI Key： VZAIGDNFXISGFE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CSC(C3=CC=CC=C3)=N2)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide

Professional Introduction to 4-Methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide (CAS No. 863511-01-7)

4-Methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide, identified by its CAS number 863511-01-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates several key pharmacophoric elements, including a thiazole ring system and a sulfonamide functional group, both of which are known to contribute to its unique chemical properties and biological interactions.

The methylbenzene-1-sulfonamide moiety in the molecular structure suggests a potential for interactions with biological targets such as enzymes and receptors. The presence of the 4-methoxy substituent further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity. These structural features make 4-Methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of heterocyclic rings such as the thiazole into sulfonamide structures has been particularly fruitful, leading to the discovery of several lead compounds with significant therapeutic potential.

The thiazole ring is a versatile pharmacophore that is found in numerous bioactive natural products and pharmaceuticals. Its ability to engage in hydrogen bonding and π-stacking interactions makes it an attractive component in drug design. In the case of 4-Methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide, the thiazole moiety is linked to a phenyl ring through a methyl group, which introduces additional conformational flexibility and potential for binding to biological targets.

The sulfonamide group (-SO₂NH₂) is another critical pharmacophore in this compound. Sulfonamides are known for their ability to act as protease inhibitors, kinase inhibitors, and receptor modulators. The sulfonamide functionality provides a hydrogen bond acceptor site that can interact with polar residues in biological targets, enhancing binding affinity. Additionally, the methoxy group (-OCH₃) attached to the benzene ring can influence the electronic distribution and solubility properties of the molecule, making it more amenable to formulation as a drug.

Recent studies have highlighted the importance of structure-based drug design in optimizing sulfonamide derivatives for therapeutic applications. Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand the binding interactions of these compounds with biological targets. These studies have provided valuable insights into how structural modifications can enhance potency and selectivity.

The synthesis of 4-Methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the thiazole ring, introduction of the phenyl group, and attachment of the sulfonamide moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of complex sulfonamide derivatives, facilitating their use in preclinical and clinical studies.

In conclusion, 4-Methoxy-N-(2-phenyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide (CAS No. 863511-01-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of pharmacophoric elements such as the thiazole ring and sulfonamide group makes it a promising candidate for further exploration in drug discovery. Ongoing research efforts are focused on elucidating its biological activities and developing novel therapeutic applications.